N-(4-bromo-2-ethylphenyl)-N'-(4-chloro-2-fluorophenyl)urea

• IUPAC Name: 1-(4-bromo-2-ethylphenyl)-3-(4-chloro-2-fluorophenyl)urea
• InChI: InChI=1S/C15H13BrClFN2O/c1-2-9-7-10(16)3-5-13(9)19-15(21)20-14-6-4-11(17)8-12(14)18/h3-8H,2H2,1H3,(H2,19,20,21)
• InChI Key: FEQWIVNLYFTUSF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)Br)NC(=O)NC2=C(C=C(C=C2)Cl)F
• Molecular Formula: C15H13BrClFN2O
• Molecular Weight: 371.63 g/mol

Description

N-(4-bromo-2-ethylphenyl)-N'-(4-chloro-2-fluorophenyl)urea, also known as BCFU, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of urea derivatives and has shown promising results in various studies related to biochemistry and physiology.

Scientific Research Applications

N-(4-bromo-2-ethylphenyl)-N'-(4-chloro-2-fluorophenyl)urea has been extensively studied for its potential applications in various scientific research fields. It has been used as a tool for studying the structure and function of proteins, enzymes, and receptors. N-(4-bromo-2-ethylphenyl)-N'-(4-chloro-2-fluorophenyl)urea has also been used as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has shown promising results in inhibiting the growth of cancer cells and reducing the aggregation of amyloid beta protein in Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-ethylphenyl)-N'-(4-chloro-2-fluorophenyl)urea involves its ability to bind to specific sites on proteins, enzymes, and receptors. It forms hydrogen bonds and hydrophobic interactions with the target molecule, leading to a change in its conformation and activity. N-(4-bromo-2-ethylphenyl)-N'-(4-chloro-2-fluorophenyl)urea has been shown to inhibit the activity of various enzymes such as tyrosine kinases, proteases, and phosphodiesterases. It has also been shown to modulate the activity of various receptors such as G-protein-coupled receptors and ion channels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-bromo-2-ethylphenyl)-N'-(4-chloro-2-fluorophenyl)urea depend on its target molecule and the specific pathway it modulates. N-(4-bromo-2-ethylphenyl)-N'-(4-chloro-2-fluorophenyl)urea has been shown to inhibit cell proliferation, induce apoptosis, and reduce inflammation in various cell types. It has also been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease. N-(4-bromo-2-ethylphenyl)-N'-(4-chloro-2-fluorophenyl)urea has been shown to have minimal toxicity and is well tolerated in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-bromo-2-ethylphenyl)-N'-(4-chloro-2-fluorophenyl)urea in lab experiments include its high potency, selectivity, and specificity towards its target molecule. It can be easily synthesized and purified, and its purity and yield can be analyzed using various spectroscopic techniques. The limitations of using N-(4-bromo-2-ethylphenyl)-N'-(4-chloro-2-fluorophenyl)urea include its poor solubility in aqueous solutions, which can limit its bioavailability and efficacy. It can also have off-target effects on other molecules, leading to unwanted side effects.

Future Directions

There are several future directions for research on N-(4-bromo-2-ethylphenyl)-N'-(4-chloro-2-fluorophenyl)urea. One area of interest is its potential as a drug candidate for the treatment of cancer and neurodegenerative diseases. Further studies are needed to optimize its pharmacokinetics and pharmacodynamics and to evaluate its efficacy and safety in clinical trials. Another area of interest is its potential as a tool for studying the structure and function of proteins and enzymes. Further studies are needed to elucidate its mechanism of action and to identify new targets for drug discovery.

Synthesis Methods

The synthesis of N-(4-bromo-2-ethylphenyl)-N'-(4-chloro-2-fluorophenyl)urea involves the reaction between 4-bromo-2-ethylphenylamine and 4-chloro-2-fluoroaniline in the presence of a base and a catalyst. The reaction takes place in a solvent such as acetonitrile or dimethyl sulfoxide (DMSO) at a specific temperature and pressure. The resulting product is then purified using techniques such as column chromatography or recrystallization. The purity and yield of the product can be analyzed using various spectroscopic techniques such as NMR, IR, and mass spectrometry.